Cas no 1443752-76-8 (OP-1074)

• Product Name: OP-1074
• CAS No: 1443752-76-8
• MF: C₂₉H₃₁NO₄
• MW: 457.560748338699
• CID: 4744780
• Update Time: 2024-11-04

OP-1074 Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(4-hydroxyphenyl)-4-methyl-2-(4-{2-[(3R)-3-methylpyrrolidin-1-yl]ethoxy}phenyl)-2H-1-benzopyran-7-ol
• (2S)-3-(4-hydroxyphenyl)-4-methyl-2-[4-[2-[(3R)-3-methylpyrrolidin-1-yl]ethoxy]phenyl]-2H-chromen-7-ol
• OP-1074

• Inchi： 1S/C29H31NO4/c1-19-13-14-30(18-19)15-16-33-25-10-5-22(6-11-25)29-28(21-3-7-23(31)8-4-21)20(2)26-12-9-24(32)17-27(26)34-29/h3-12,17,19,29,31-32H,13-16,18H2,1-2H3/t19-,29+/m1/s1
• InChI Key： KDVXAPCZVZMPMU-XBBWARJSSA-N
• SMILES： O(C1C=CC(=CC=1)[C@H]1C(C2C=CC(=CC=2)O)=C(C)C2C=CC(=CC=2O1)O)CCN1CC[C@@H](C)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 694
• XLogP3: 5.3
• Topological Polar Surface Area: 62.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-hydroxyflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Hydroxyflavonoids 7-hydroxyflavonoids